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Compound of Interest

Compound Name: 1,2,5-Trihydroxyxanthone

Cat. No.: B1247147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1,2,5-
Trihydroxyxanthone, a naturally occurring xanthone isolated from sources such as Garcinia

tetralata and Hypericum species.[1][2] While detailed, experimentally verified spectroscopic

data for 1,2,5-Trihydroxyxanthone is not readily available in publicly accessible domains, this

document presents the expected spectral characteristics based on the analysis of closely

related hydroxyxanthone analogs. The provided data tables are derived from published

information on similar trihydroxyxanthone structures and serve as a reference for researchers

working on the isolation and characterization of this compound.

Molecular Structure
1,2,5-Trihydroxyxanthone belongs to the class of xanthones, characterized by a dibenzo-γ-

pyrone scaffold. The hydroxyl substitutions at positions 1, 2, and 5 are key determinants of its

chemical and biological properties.

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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